Cas no 2228036-30-2 ((3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid
• CAS No: 2228036-30-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6004796
• PubChem ID: 165838351
• Update Time: 2025-10-05

(3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid
• EN300-1760583
• 2228036-30-2

• Inchi： 1S/C12H14O4/c1-7-4-9-5-8(2-3-11(9)16-7)10(13)6-12(14)15/h2-3,5,7,10,13H,4,6H2,1H3,(H,14,15)/t7?,10-/m0/s1
• InChI Key： DPAMVGAOBSLHCD-MHPPCMCBSA-N
• SMILES： O1C2C=CC([C@H](CC(=O)O)O)=CC=2CC1C

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid

Research Brief on (3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS: 2228036-30-2)

The compound (3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS: 2228036-30-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, featuring a dihydrobenzofuran scaffold, has shown promising biological activities that warrant further investigation. Recent studies have focused on its potential as a building block for novel therapeutic agents and its unique physicochemical properties that make it attractive for drug development.

Structural analysis reveals that the compound's stereochemistry at the 3-position plays a crucial role in its biological interactions. The (S)-configuration appears to be essential for optimal binding to certain biological targets, particularly in enzymatic systems where stereoselectivity is critical. Researchers have employed advanced techniques including X-ray crystallography and NMR spectroscopy to elucidate the compound's three-dimensional structure and conformational dynamics in solution.

Recent pharmacological investigations have explored the compound's potential as a modulator of inflammatory pathways. In vitro studies demonstrate that (3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid can inhibit key enzymes in the arachidonic acid cascade, suggesting possible applications in developing anti-inflammatory agents. The compound's unique combination of a hydrogen-bond donor (hydroxyl group) and acceptor (carboxylic acid) within a rigid framework contributes to its specific interactions with biological targets.

Synthetic approaches to this compound have been refined in recent publications, with particular emphasis on asymmetric synthesis methods to obtain the desired (S)-enantiomer with high optical purity. Researchers have developed efficient catalytic systems for the stereoselective construction of the chiral center, achieving enantiomeric excesses greater than 99% in some cases. These synthetic advancements have facilitated the production of sufficient quantities for comprehensive biological evaluation.

Metabolic stability studies indicate that the dihydrobenzofuran moiety confers improved resistance to oxidative metabolism compared to similar compounds with simpler aromatic systems. This property, combined with favorable solubility characteristics attributed to the hydroxy acid functionality, suggests good drug-like properties for further development. Current research is exploring structural modifications to optimize pharmacokinetic parameters while maintaining the core pharmacophore.

The safety profile of (3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid has been preliminarily assessed in animal models, showing acceptable toxicity thresholds at therapeutic doses. Researchers are particularly interested in its potential for central nervous system applications, as the compound demonstrates ability to cross the blood-brain barrier in preclinical models. This property opens possibilities for targeting neurological disorders where current treatment options remain limited.

Future research directions include expanding structure-activity relationship studies to identify more potent analogs and investigating the compound's potential as a scaffold for targeted drug delivery systems. The unique combination of structural features in (3S)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid continues to make it a valuable subject for multidisciplinary research at the chemistry-biology interface.